[3-({[(1,1-Dimethylethyl)(dimethyl)silyl]oxy}methyl)phenyl]boronic acid

• CAS No.: 1177558-51-8
• Molecular Formula: C13H23BO3Si
• Molecular Weight: 266.22 g/mol
• IUPAC Name: [3-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]boronic acid
• InChI: InChI=1S/C13H23BO3Si/c1-13(2,3)18(4,5)17-10-11-7-6-8-12(9-11)14(15)16/h6-9,15-16H,10H2,1-5H3
• InChI Key: NXSSXOJYFOWWIY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)CO[Si](C)(C)C(C)(C)C)(O)O

Description

[3-({[(1,1-Dimethylethyl)(dimethyl)silyl]oxy}methyl)phenyl]boronic acid is a useful research compound. Its molecular formula is C13H23BO3Si and its molecular weight is 266.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of {[(3-bromophenyl)methyl]oxy}(dimethyl)silane-2,2-dimethylpropane (1:1) (100.0 g, 331.9 mmol) in THF (500 mL), which was cooled to −78° C., n-BuLi (132.7 mL, 331.9 mmol) was added dropwise. The mixture was stirred for 1 h at −78° C., then B(OBu)3 (107.5 mL, 398.2 mmol) was added one portion. The reaction mixture was warmed to room temperature, and stirred over night. After cooled to 0° C., 5% H3PO4 was added to pH=4-5, the mixture was stirred 0.5 h, then was filtered. After removing THF, the residue was extracted with Et2O (200 mL×2), and the organic layer was dried over Na2SO4. After removing the solvent, the residue was added to water, and white solid was precipitated which was dried in vacuo. 65.7 g of [3-({[(1,1-dimethylethyl)-(dimethyl)silyl]oxy}methyl)phenyl]boronic acid was obtained (Yield: 74.5%). 1H NMR (400 MHz, CDCl3): δ 0.14 (s, 6 H), 0.98 (s 9 H), 4.88 (s, 2 H), 7.49-7.59 (m, 2 H), 8.14 (d, J=7.6 Hz, 1 H), 8.19 (s, 1 H).